4-Iodopicolinimidamide
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Description
4-Iodopicolinimidamide is a heterocyclic organic compound featuring a pyridine ring substituted with an iodine atom at the 4-position and an imidamide functional group. The iodine substituent confers distinct electronic and steric properties, influencing reactivity and binding interactions in chemical systems .
Properties
IUPAC Name |
4-iodopyridine-2-carboximidamide | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6IN3/c7-4-1-2-10-5(3-4)6(8)9/h1-3H,(H3,8,9) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNNDHGOVFNWQTD-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1I)C(=N)N | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6IN3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.04 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
The synthesis of 4-Iodopicolinimidamide typically involves the iodination of picolinamide. One common method includes the reaction of picolinamide with iodine and a suitable oxidizing agent under controlled conditions. The reaction is usually carried out in an organic solvent such as acetonitrile or dichloromethane at room temperature. The product is then purified using standard techniques such as recrystallization or chromatography .
Industrial production methods for 4-Iodopicolinimidamide are not well-documented, but they likely involve similar synthetic routes with optimization for large-scale production. This may include the use of continuous flow reactors and automated purification systems to enhance yield and purity.
Chemical Reactions Analysis
4-Iodopicolinimidamide undergoes various chemical reactions, including:
Substitution Reactions: The iodine atom in 4-Iodopicolinimidamide can be replaced by other nucleophiles such as amines, thiols, or alkoxides. These reactions typically occur under mild conditions using catalysts like palladium or copper.
Oxidation and Reduction: The compound can be oxidized to form corresponding N-oxides or reduced to form deiodinated derivatives. Common reagents for these reactions include hydrogen peroxide for oxidation and sodium borohydride for reduction.
Coupling Reactions: 4-Iodopicolinimidamide can participate in coupling reactions such as Suzuki or Sonogashira coupling to form biaryl or alkyne derivatives.
The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine would yield an aminopicolinimidamide derivative, while coupling with a boronic acid would produce a biaryl compound.
Scientific Research Applications
4-Iodopicolinimidamide has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties. It serves as a lead compound for the development of new drugs.
Medicine: Research is ongoing to explore its potential as a therapeutic agent. Its derivatives are being investigated for their efficacy in treating various diseases.
Industry: In the industrial sector, 4-Iodopicolinimidamide is used in the synthesis of specialty chemicals and materials with specific properties
Mechanism of Action
The mechanism of action of 4-Iodopicolinimidamide is not fully understood, but it is believed to interact with specific molecular targets and pathways. The iodine atom in the compound may facilitate binding to certain enzymes or receptors, thereby modulating their activity. This interaction can lead to various biological effects, such as inhibition of microbial growth or induction of apoptosis in cancer cells .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table summarizes key analogs of 4-Iodopicolinimidamide, highlighting structural variations and their implications:
Key Observations:
- Functional Group Diversity : Compared to the carboxylic acid derivative (15366-63-9), the imidamide group in 4-Iodopicolinimidamide enhances nucleophilicity, making it more reactive in amidination or cyclization reactions .
- Steric Considerations : Bulky substituents (e.g., benzimidazolyl groups in 533928-74-4) reduce accessibility to the pyridine core, whereas iodine’s van der Waals radius (~1.98 Å) balances steric hindrance with reactivity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
